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Compound of Interest

Compound Name: Duvelisib

Cat. No.: B560053 Get Quote

This guide provides researchers, scientists, and drug development professionals with answers

to frequently asked questions and troubleshooting strategies for working with Duvelisib,

focusing on its characteristic low solubility in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What are the fundamental physicochemical and solubility properties of Duvelisib?

Duvelisib is a white-to-off-white crystalline solid that is practically insoluble in water.[1][2] Its

high lipophilicity, indicated by its LogP value, is the primary reason for its low aqueous solubility.

Key properties are summarized below.

Table 1: Physicochemical and Solubility Properties of Duvelisib

Property Value Source(s)

Molecular Formula C₂₂H₁₇ClN₆O [3]

Molecular Weight 416.86 g/mol [3]

LogP 3.67 - 4.55 [3][4]

Water Solubility
0.0195 mg/mL (Practically

Insoluble)
[1][4]

DMSO Solubility 83 mg/mL (199.1 mM) [5]
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| Ethanol Solubility | Soluble |[1][2] |

Q2: My Duvelisib precipitated immediately after I diluted my DMSO stock into an aqueous

buffer. What went wrong?

This is a common issue when working with hydrophobic compounds like Duvelisib. The

compound is stable in a high-concentration organic solvent like DMSO but will crash out of

solution when diluted into an aqueous environment where it is not soluble. The final

concentration of DMSO in your aqueous solution may be too low to maintain Duvelisib's

solubility.

Use the following workflow to troubleshoot this issue:
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Duvelisib Precipitates
in Aqueous Solution

Is the DMSO stock solution clear?
Is the DMSO anhydrous and high-quality?

Is the final Duvelisib concentration too high
for the final % DMSO? How was the dilution performed?

Are there components in the buffer
(e.g., high salt, proteins) that

reduce solubility?

Prepare a fresh stock solution in
anhydrous, high-quality DMSO.

Moisture reduces solubility.

No / Unsure

Decrease the final Duvelisib concentration
or increase the final DMSO percentage.

(Note: Keep DMSO % consistent across experiments).

Yes / Likely

Add the DMSO stock to the aqueous buffer
(not the other way around) while vortexing

to ensure rapid dispersal.

Improperly

Test solubility in a simpler buffer (e.g., PBS).
If issue persists, consider a co-solvent

formulation for your experiment.

Yes / Possible
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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